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Compound of Interest

Compound Name: C.I. Acid Yellow 42

Cat. No.: B15597536 Get Quote

C.I. Acid Yellow 42: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet detailed overview of C.I. Acid Yellow 42, a disazo

dye. The following sections summarize its core chemical properties, manufacturing process,

and common applications, with a focus on data relevant to a scientific audience.

Core Chemical and Physical Properties
C.I. Acid Yellow 42 is a bright, water-soluble yellow powder. Its chemical and physical

properties are summarized in the table below for ease of reference.
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Property Value Source(s)

C.I. Name Acid Yellow 42 [1][2]

C.I. Number 22910 [1][3]

CAS Number 6375-55-9 [1][2]

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂ [1][2][3][4]

Molecular Weight 758.69 g/mol [1][2][4][5]

Appearance
Bright yellow to dark yellow

powder
[1][2][6]

Solubility

Soluble in water (lemon yellow

solution), soluble in ethanol,

and slightly soluble in acetone.

[1][3][6]

[1][3][6]

Manufacturing Process
The synthesis of C.I. Acid Yellow 42 involves a coupling reaction. The process begins with the

double nitriding of 2,2′-Disulfo-4,4′-diaminobibenzene, which is then coupled with two

molecules of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1][6]

2,2′-Disulfo-4,4′-diaminobibenzene Double Nitriding

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (2 equivalents)

Coupling Reaction C.I. Acid Yellow 42

Click to download full resolution via product page

Manufacturing workflow for C.I. Acid Yellow 42.

Applications and Chemical Behavior
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C.I. Acid Yellow 42 is primarily utilized as a dye for various materials. Its applications include

the dyeing of wool, silk, and polyamide fibers, as well as in direct printing and leather shading.

[1][3][6] The dye exhibits good discharge properties.[1][3]

The color of C.I. Acid Yellow 42 solutions is stable in the presence of strong hydrochloric acid

and strong sodium hydroxide.[1][6] However, its color can be affected by the presence of

certain metal ions; it turns slightly reddish-dark in the presence of copper ions and dark green

with iron ions, while remaining unchanged with chromium ions.[1][3][6] One notable research

application is its use in the adsorption and removal of bentonite.[5][6]

While this document provides a foundational overview of C.I. Acid Yellow 42, detailed

experimental protocols for specific research applications are not extensively available in public

literature, reflecting its primary use as an industrial dye. Researchers interested in its potential

applications beyond dyeing would need to develop specific methodologies based on its known

chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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